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Compound of Interest

Compound Name: 2-Bromo-5-fluoropyridin-4-ol

Cat. No.: B1443521 Get Quote

Introduction
2-Bromo-5-fluoropyridin-4-ol is a substituted heterocyclic compound of increasing interest to

researchers in medicinal chemistry and materials science. Its utility as a synthetic building

block stems from the unique electronic properties conferred by its substituent pattern on the

pyridine core. Accurate structural elucidation and characterization are paramount for its

application in drug development and organic synthesis. This guide provides an in-depth

analysis of the expected spectroscopic signature of 2-Bromo-5-fluoropyridin-4-ol, focusing on

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS).

A critical consideration for the analysis of this molecule is its existence in a tautomeric

equilibrium. The "pyridin-4-ol" form is in equilibrium with its keto tautomer, 2-Bromo-5-fluoro-

1H-pyridin-4-one. For the parent compound, pyridin-4-ol, the pyridone form is known to

predominate in the solid state and in most common solvents due to its greater stability.[1][2]

This guide will therefore primarily discuss the spectroscopic data in the context of the more

stable pyridone tautomer.

Molecular Structure and Tautomerism
The chemical structure and the tautomeric equilibrium between the pyridinol and pyridone

forms are fundamental to interpreting the spectroscopic data. The presence of bromine and

fluorine atoms introduces significant electronic effects that influence chemical shifts, vibrational

frequencies, and fragmentation patterns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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